Cas no 21753-53-7 ((2S)-2-(tert-butoxy)propanoic acid)

• Product Name: (2S)-2-(tert-butoxy)propanoic acid
• CAS No: 21753-53-7
• MF: C₇H₁₄O₃
• MW: 146.18
• MDL: MFCD08436971
• CID: 5051633
• PubChem ID: 23554216
• Update Time: 2025-05-25

(2S)-2-(tert-butoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propionic acid, 2-tert-butoxy-, L-
• (2S)-2-(tert-butoxy)propanoic acid

• MDL： MFCD08436971

Additional information on (2S)-2-(tert-butoxy)propanoic acid

(2S)-2-(tert-butoxy)propanoic Acid: A Comprehensive Overview

(2S)-2-(tert-butoxy)propanoic acid, identified by the CAS number 21753-53-7, is a chiral compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its tert-butoxy group attached to the second carbon of a propanoic acid backbone, with the stereochemistry at the chiral center being the S configuration. The unique structure of this compound makes it an essential intermediate in the synthesis of bioactive molecules and advanced materials.

The synthesis of (2S)-2-(tert-butoxy)propanoic acid typically involves multi-step processes, often starting from readily available starting materials such as tert-butyl alcohol and propionic acid derivatives. Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective syntheses of this compound, reducing production costs and improving yield. For instance, researchers have employed organocatalytic methods using proline derivatives to achieve high enantiomeric excess in the synthesis of this compound, which is crucial for its application in chiral resolution processes.

In terms of physical properties, (2S)-2-(tert-butoxy)propanoic acid exhibits a melting point of approximately 105°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound is also known for its stability under mild conditions, though it may undergo hydrolysis under acidic or basic conditions to form propanoic acid derivatives.

The applications of (2S)-2-(tert-butoxy)propanoic acid are vast and growing with advancements in chemical research. One of its most notable uses is as an intermediate in the synthesis of pharmaceutical agents. For example, this compound has been utilized in the development of beta-lactam antibiotics, where its tert-butoxy group serves as a protecting group during the synthesis process. Recent studies have highlighted its role in the construction of complex molecular frameworks, such as those found in natural product mimics and bioactive peptides.

In the field of agrochemicals, (2S)-2-(tert-butoxy)propanoic acid has been explored as a potential precursor for herbicides and fungicides. Its ability to act as a chiral building block allows for the creation of enantioselective agrochemicals with improved efficacy and reduced environmental impact. Researchers have also investigated its use in the development of biodegradable polymers, where its tert-butoxy group contributes to the polymer's mechanical properties while maintaining biocompatibility.

Recent breakthroughs in materials science have further expanded the utility of (2S)-2-(tert-butoxy)propanoic acid. For instance, it has been employed as a monomer in the synthesis of stimuli-responsive polymers, which exhibit reversible changes in their physical properties upon exposure to external stimuli such as temperature or pH. These polymers have potential applications in drug delivery systems and smart materials.

The environmental impact and toxicity profile of (2S)-2-(tert-butoxy)propanoic acid are critical considerations for its large-scale use. Studies indicate that this compound is biodegradable under aerobic conditions, with complete degradation occurring within 4 weeks under standard laboratory settings. However, further research is required to assess its long-term effects on aquatic ecosystems and soil microbiota.

In conclusion, (2S)-2-(tert-butoxy)propanoic acid (CAS No. 21753-53-7) is a versatile compound with wide-ranging applications across multiple industries. Its unique chiral structure and favorable chemical properties make it an invaluable tool in modern chemical synthesis. As research continues to uncover new applications and improve synthetic methodologies, this compound will likely play an even more significant role in advancing scientific innovation.